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Compound of Interest

Compound Name: Tellurium

Cat. No.: B081085

This guide provides comprehensive, procedural information for the safe handling and disposal
of tellurium in a laboratory setting, designed for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical to minimize risks and ensure a safe
working environment.

Health Hazards of Tellurium

Tellurium and its compounds are considered mildly toxic and require careful handling.[1]
Exposure can occur through inhalation, ingestion, or skin and eye contact.[2] A primary
indicator of exposure is a garlic-like odor on the breath and in sweat, which can result from
exposure to as little as 0.01 mg/m3 of tellurium in the air.[1] This is caused by the body
metabolizing tellurium into dimethyl telluride.[1] Other symptoms of exposure can include
drowsiness, metallic taste, nausea, and dermatitis.[2]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits for tellurium to
protect laboratory personnel. These limits, which should not be exceeded, are summarized in
the table below.
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Parameter Agency Limit Notes
Permissible Exposure 8-hour time-weighted
o OSHA 0.1 mg/m3
Limit (PEL) average[1][2][3][4]
Recommended 10-hour time-weighted
o NIOSH 0.1 mg/m3
Exposure Limit (REL) average[1][2][3][4]
Threshold Limit Value 8-hour time-weighted
ACGIH 0.1 mg/m3
(TLV) average[3][4]
Immediately
Dangerous to Life or NIOSH 25 mg/m3 [11[3]

Health (IDLH)

Personal Protective Equipment (PPE) Protocol

Arisk assessment should always precede the handling of tellurium to ensure the appropriate
level of protection is used. The following PPE is mandatory.

» Engineering Controls: Always handle tellurium powder in a chemical fume hood to minimize
inhalation exposure.[5] Use local exhaust ventilation or other engineering controls as the
primary means to minimize worker exposure.[6]

o Eye and Face Protection: Wear chemical safety goggles with side protection or a face shield.
[5][7][8] Ensure an eyewash station is readily accessible.[7][9]

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[5][9] Gloves should be inspected
before each use and disposed of properly after handling.[10][8]

o Lab Coat/Clothing: Wear a lab coat or appropriate protective clothing to prevent skin
contact.[6][7][9]

» Respiratory Protection: If engineering controls are insufficient or during a spill cleanup,
respiratory protection is necessary.[6] Respirators must be NIOSH-approved.[6] The
selection of the respirator depends on the airborne concentration of tellurium.
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NIOSH/OSHA Respirator Selection Guide

_ _ Required Respirator Type (APF = Assigned
Concentration of Tellurium (as Te) .
Protection Factor)

Up to 0.5 mg/m?3 Any quarter-mask respirator (APF = 5)[2]

Any supplied-air respirator (APF = 10) or any
Up to 1 mg/m3 particulate respirator with N95, R95, or P95
filters (excluding quarter-mask) (APF = 10)[2]

Any supplied-air respirator operated in a
U 10 2.5 ma/m continuous-flow mode (APF = 25) or any
0 2.5 mg/m
P J powered, air-purifying respirator with a high-

efficiency particulate filter (APF = 25)[2]

Any air-purifying, full-facepiece respirator with

Up to 5 mg/m3 )
an N100, R100, or P100 filter (APF = 50)[2]

Operational Plans
Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) for tellurium.[3]

Engineering Controls: Conduct all work with tellurium powder inside a certified chemical
fume hood.[5]

Personal Protection: Don appropriate PPE, including a lab coat, safety goggles, and
chemical-resistant gloves.

Handling: Avoid actions that could generate dust, such as vigorous scraping or pouring from
a height.[11]

Hygiene: After handling, wash hands and any potentially exposed skin thoroughly with soap
and water.[6][10][7][8] Do not eat, drink, or smoke in the work area.[11][12] Remove and
wash contaminated clothing before reuse.[6][10][7]

Emergency Procedures: Spill and Exposure
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First Aid:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[10][7][11]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[10][11] If irritation persists, seek medical attention.[9][13]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[14][11] Seek medical attention.[11]

Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting. Seek immediate
medical attention.[6][11]

Spill Cleanup Protocol:

Evacuate: Evacuate all non-essential personnel from the spill area.[15]
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[7][11]

PPE: Wear appropriate PPE, including a respirator, gloves, safety goggles, and protective
clothing.[6][11]

Containment: For solid spills, carefully sweep or scoop up the material to avoid creating dust.
[10][8][16] A vacuum with a HEPA filter can also be used.[11]

Collection: Place the spilled material into a sealed, properly labeled container for hazardous
waste.[10][8][11][16]

Decontamination: After removing the bulk of the spill, wipe the area with a wet cloth or paper
towel.[16] Place all cleaning materials into the hazardous waste container.

Wash: Thoroughly wash the spill site after the material has been collected.[6]

Disposal Plan

Tellurium waste is considered hazardous and must be disposed of accordingly.
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o Segregation: Collect all tellurium waste, including contaminated PPE and cleaning
materials, in a designated, sealed, and clearly labeled hazardous waste container.[6][11]

o Storage: Store the waste container in a cool, dry, well-ventilated area, away from
incompatible materials.[11]

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[6][10]
Do not discharge tellurium waste into drains or the environment.[8][11]

Visual Workflows

The following diagrams illustrate key procedural workflows for handling tellurium safely.
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Start: Task Involves
Handling Tellurium

l

Conduct Risk Assessment:
- Quantity of Tellurium
- Potential for Dust/Aerosol Generation

Use Engineering Controls:
Chemical Fume Hood

Wear Base PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Is Respiratory Protection Needed?
(e.qg., spill, inadequate ventilation)

Select NIOSH-Approved Respirator
Based on Concentration
(Refer to Table 2)

Proceed with Task

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE for handling tellurium.
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Tellurium Spill Occurs

1. Evacuate Area &
Alert Personnel

'

2. Don Full PPE:
Respirator, Goggles, Gloves,
Protective Clothing

3. Contain Spill:
Avoid raising dust

4. Clean Up:

- Gently sweep or use HEPA vacuum
- Place material in a sealed container

5. Decontaminate Area:
- Wipe with a wet cloth
- Place cleaning materials in waste

6. Dispose of Waste:
Label as hazardous waste and
contact disposal service

Click to download full resolution via product page

Caption: Step-by-step procedure for emergency response to a tellurium spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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